4-({4-[2-(Phenylsulfonyl)ethyl]phenyl}sulfonyl)morpholine

• Molecular Formula: C18H21NO5S2
• Molecular Weight: 395.5 g/mol
• IUPAC Name: 4-[4-[2-(benzenesulfonyl)ethyl]phenyl]sulfonylmorpholine
• InChI: InChI=1S/C18H21NO5S2/c20-25(21,17-4-2-1-3-5-17)15-10-16-6-8-18(9-7-16)26(22,23)19-11-13-24-14-12-19/h1-9H,10-15H2
• InChI Key: VUFFDBFLGOJSNR-UHFFFAOYSA-N
• SMILES: C1COCCN1S(=O)(=O)C2=CC=C(C=C2)CCS(=O)(=O)C3=CC=CC=C3

Description

4-({4-[2-(Phenylsulfonyl)ethyl]phenyl}sulfonyl)morpholine is a chemical compound that belongs to the class of sulfonylmorpholine derivatives. It has been extensively studied for its potential applications in scientific research due to its unique properties.

Mechanism of Action

The mechanism of action of 4-({4-[2-(Phenylsulfonyl)ethyl]phenyl}sulfonyl)morpholine is not fully understood. However, it is believed to exert its pharmacological effects through the inhibition of specific enzymes and proteins. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. It has also been found to inhibit the activity of protein kinase C (PKC), which is involved in the regulation of various cellular processes.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been found to inhibit the growth of tumor cells and induce apoptosis. It has also been found to exhibit anti-inflammatory activity by reducing the production of inflammatory mediators. Additionally, it has been found to exhibit antifungal activity by inhibiting the growth of fungal cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-({4-[2-(Phenylsulfonyl)ethyl]phenyl}sulfonyl)morpholine in lab experiments is its unique pharmacological properties. It has been found to exhibit various pharmacological effects, which makes it a valuable tool for studying the mechanisms of action of various enzymes and proteins. However, one of the limitations of using this compound in lab experiments is its potential toxicity. It is important to use appropriate safety measures when handling this compound.

Future Directions

There are several future directions for research related to 4-({4-[2-(Phenylsulfonyl)ethyl]phenyl}sulfonyl)morpholine. One of the potential areas of research is the development of new drugs for the treatment of various diseases. Another potential area of research is the identification of new targets for this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.

Synthesis Methods

The synthesis of 4-({4-[2-(Phenylsulfonyl)ethyl]phenyl}sulfonyl)morpholine can be achieved through a multi-step process. Initially, 4-bromo-2-(phenylsulfonyl)ethylbenzene is reacted with morpholine in the presence of a base to obtain 4-(morpholin-4-ylsulfonyl)-2-(phenylsulfonyl)toluene. This intermediate is then treated with sulfuric acid to obtain the final product.

Scientific Research Applications

4-({4-[2-(Phenylsulfonyl)ethyl]phenyl}sulfonyl)morpholine has been studied for its potential applications in various scientific research fields. It has been found to exhibit antitumor, anti-inflammatory, and antifungal activities. It has also been studied for its potential applications in the development of new drugs for the treatment of various diseases.